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Compound of Interest

Compound Name: 2-O-Methyladenosine

Cat. No.: B12058312 Get Quote

Essential Safety and Handling Guide for 2'-O-
Methyladenosine
This guide provides immediate and essential safety protocols for laboratory personnel,

including researchers, scientists, and drug development professionals, who handle 2'-O-

Methyladenosine. Adherence to these procedures is critical for ensuring personal safety and

proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
2'-O-Methyladenosine is a chemical compound that requires careful handling due to its

potential health hazards. The primary routes of exposure are inhalation, ingestion, and skin or

eye contact. Based on its hazard statements, 2'-O-Methyladenosine is harmful if swallowed,

causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1]

Therefore, the use of appropriate personal protective equipment is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type Recommended Equipment Specifications and Use

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat or

protective clothing.

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2] Nitrile gloves

are a common and effective

choice.[3][4]

Respiratory Protection
Not generally required under

normal use.

A particle filter respirator is

recommended if dust is

generated.[2] Use in a well-

ventilated area.

Operational Plan: Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[2][5]

Do not ingest or inhale the substance.[2][5]

Prevent the formation of dust.[2]

Handle in accordance with good industrial hygiene and safety practices.[2]

A mechanical exhaust system may be required.[5]

Ensure a safety shower and eye wash station are readily available.[5]

Storage:

Store in a freezer at temperatures below -15°C.[6]

Keep the container tightly closed when not in use.[5]
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Protect from light.[1]

Disposal Plan
Dispose of 2'-O-Methyladenosine and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains or soil.[5] Collect waste in closed, suitable containers for disposal.[5]

Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for ensuring safety when working with 2'-O-

Methyladenosine.
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Preparation

Personal Protective Equipment (PPE) Selection Handling Procedure

Disposal

Review Safety Data Sheet (SDS)

Identify Hazards

Assess Risks

Select Eye Protection:
Safety Goggles/Glasses

Select Hand Protection:
Chemical-Resistant Gloves

Select Body Protection:
Lab Coat

Select Respiratory Protection:
(If dust is present) Work in a Well-Ventilated Area

Weigh and Handle with Care

Avoid Dust Generation

Collect Waste in a Labeled Container

Dispose According to Regulations

Safe Handling Complete

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2'-O-Methyladenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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